A one-pot coupling–addition–cyclocondensation sequence (CACS) to 2-substituted 3-acylpyrroles initiated by a copper-free alkynylation†
Organic & Biomolecular Chemistry Pub Date: 2013-07-25 DOI: 10.1039/C3OB41269E
Abstract
A novel three-component synthesis of 2-substituted 3-acylpyrroles can be initiated by a copper-free Pd-catalyzed alkynylation in a one-pot fashion. The reaction sequence proceeds under mild reaction conditions and in moderate to good yields with a broad scope of diversity.
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